3-(phenylsulfonyl)-N-(2,3,5,6-tetrafluorophenyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(2,3,5,6-tetrafluorophenyl)propanamide
• InChI: InChI=1S/C15H11F4NO3S/c16-10-8-11(17)14(19)15(13(10)18)20-12(21)6-7-24(22,23)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,20,21)
• InChI Key: RUALLGOXNGUOQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=C(C(=CC(=C2F)F)F)F
• Molecular Formula: C15H11F4NO3S
• Molecular Weight: 361.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3-(phenylsulfonyl)-N-(2,3,5,6-tetrafluorophenyl)propanamide often involves the manipulation of propanamide structures through the introduction of sulfonyl and tetrafluorophenyl groups. For example, the treatment of N-phenyl-3-(phenylsulfonyl)propanamide with butyllithium leads to the formation of a dianion, which can react with aldehydes and ketones to produce γ-hydroxy amides. These amides can be further converted into various cyclic and acyclic compounds, demonstrating the versatility of propanamide derivatives in synthesis processes (Tanaka, Wakita, Yoda, & Kaji, 1984).

Molecular Structure Analysis

Molecular structure analysis of related compounds, such as tetrazole derivatives, provides insight into the spatial arrangement of atoms within the molecule and how this influences its properties. X-ray crystallography studies have revealed that these molecules can exhibit planar tetrazole rings with specific crystalline structures, which are significant for understanding the electronic and geometric configuration of 3-(phenylsulfonyl)-N-(2,3,5,6-tetrafluorophenyl)propanamide and its derivatives (Al-Hourani et al., 2015).

Chemical Reactions and Properties

The reactivity and chemical properties of this compound are influenced by its functional groups. The presence of a phenylsulfonyl group can facilitate various chemical reactions, including cycloadditions, which are crucial for the synthesis of cyclic sulfoximines and other related compounds. These reactions underscore the compound's utility in organic synthesis, highlighting its potential for generating structurally diverse molecules (Ye et al., 2014).

Scientific Research Applications

Insecticide Development

Research on novel insecticides, such as Flubendiamide, which contains unique substituents similar to those in the query compound, shows promise in controlling lepidopterous pests. Flubendiamide's structure includes a sulfonylalkyl group and fluorinated moieties, suggesting that compounds with similar groups could be effective in pest management programs due to their novel mode of action and safety for non-target organisms (Tohnishi et al., 2005).

Material Science

Compounds with tetrafluorophenyl groups have been explored for their ability to form lamellar, sheet-like arrays and smectic liquid crystalline phases, indicating potential applications in the development of materials with unique optical and structural properties (Bradley et al., 2002).

Anticancer Research

The design and synthesis of hetero-bimetallacycles incorporating phenylsulfonyl and fluorinated groups have shown significant anticancer potency through intracellular release mechanisms. This suggests that structurally complex compounds with these functionalities could be valuable in developing new anticancer therapies (Mishra et al., 2014).